Cas no 1806770-80-8 (Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806770-80-8
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4813148
• Update Time: 2025-06-08

Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-10(18)4-8-11(19-2)7(5-13)9(6-17-8)21-12(14,15)16/h6H,3-5H2,1-2H3
• InChI Key： PBUIVKWWUKPJTG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC(=O)OCC)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806770-80-8): A Comprehensive Overview

Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806770-80-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of chloromethyl, methoxy, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate have been subjects of extensive research due to its potential utility in medicinal chemistry. The compound's structure incorporates several functional groups that make it a versatile intermediate in the synthesis of more complex molecules. Specifically, the chloromethyl group provides a reactive site for further functionalization, while the methoxy and trifluoromethoxy groups influence the electronic properties and solubility characteristics of the molecule.

Recent advancements in the field of drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate, with its unique substitution pattern, has been explored as a potential lead compound for further derivatization to identify new bioactive molecules.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of various pyridine derivatives synthesized from Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate. The study revealed that certain derivatives exhibited significant inhibitory activity against specific enzymes implicated in cancer progression. This finding underscores the compound's potential as a scaffold for developing targeted therapies against malignancies.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate, the presence of two fluorine atoms at the 5-position significantly modulates its pharmacokinetic properties. This feature has been exploited in several drug development projects to improve the efficacy and duration of action of candidate compounds.

Another area where Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate has garnered attention is in the synthesis of kinase inhibitors. Protein kinases are critical enzymes involved in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. Researchers have utilized this compound as a building block to develop novel inhibitors targeting specific kinases. For instance, modifications to the chloromethyl group have allowed for the creation of potent inhibitors with improved selectivity and reduced toxicity.

The versatility of Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate also extends to its application in materials science. Pyridine derivatives are known to exhibit interesting electronic properties, making them suitable candidates for use in organic electronics and photovoltaic devices. Recent studies have demonstrated the incorporation of this compound into organic light-emitting diodes (OLEDs), where it functions as a host material due to its ability to facilitate efficient energy transfer between emissive dopants.

In conclusion, Ethyl 4-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806770-80-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly those targeting cancer and other diseases. Furthermore, its applications in materials science highlight its broader utility beyond pharmaceuticals. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.